Cas no 866349-59-9 (8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866349-59-9
• MF: C₂₄H₁₇F₂N₃O
• MW: 401.408092260361
• CID: 6207537
• PubChem ID: 2136162
• Update Time: 2025-06-08

8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• AKOS001813074
• 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline
• 866349-59-9
• 8-fluoro-3-(4-fluorophenyl)-5-[(2-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• 8-fluoro-3-(4-fluorophenyl)-5-[(2-methoxyphenyl)methyl]-5H-pyrazolo[4,3-c]quinoline
• F1603-0043

• Inchi： 1S/C24H17F2N3O/c1-30-22-5-3-2-4-16(22)13-29-14-20-23(15-6-8-17(25)9-7-15)27-28-24(20)19-12-18(26)10-11-21(19)29/h2-12,14H,13H2,1H3
• InChI Key： MRACWQRJXBHRDT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1C(C(C3C=CC(=CC=3)F)=NN=1)=CN2CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 401.13396850g/mol
• Monoisotopic Mass: 401.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline

8-Fluoro-3-(4-Fluorophenyl)-5-(2-Methoxyphenyl)methyl-5H-Pyrazolo[4,3-c]Quinoline: A Comprehensive Overview

The compound with CAS No. 866349-59-9, known as 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule belonging to the class of pyrazoloquinolines. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields, particularly in drug discovery and materials science. The molecule's structure is characterized by a pyrazoloquinoline core with fluorine substituents at specific positions, which significantly influence its chemical and biological properties.

The synthesis of 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline involves a series of intricate organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, ensuring higher yields and improved purity. The incorporation of fluorine atoms at the 8th and 4th positions of the phenyl ring introduces unique electronic properties, making this compound a promising candidate for various applications.

One of the most notable aspects of this compound is its potential as a pharmacological agent. The presence of fluorine substituents enhances the molecule's lipophilicity and stability, which are critical factors for drug bioavailability. Additionally, the methoxyphenyl group at position 2 introduces hydrophilic characteristics, creating a balance between lipophilicity and hydrophilicity—a property highly desirable in drug design. Recent studies have explored the anti-inflammatory and anti-proliferative activities of this compound, suggesting its potential as a therapeutic agent in treating chronic inflammatory diseases and cancer.

The pyrazolo[4,3-c]quinoline framework is known for its ability to act as a scaffold for various bioactive molecules. This structure allows for extensive functionalization at multiple positions, enabling researchers to tailor the molecule's properties for specific applications. For instance, modifications at position 5 can significantly influence the compound's interaction with biological targets such as enzymes or receptors. Recent research has focused on leveraging computational chemistry techniques to predict the binding affinity of this compound with various protein targets, providing valuable insights into its mechanism of action.

In addition to its pharmacological applications, 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline has shown promise in materials science. Its aromatic system and conjugated structure make it an attractive candidate for use in organic electronics. Studies have demonstrated that this compound exhibits excellent charge transport properties, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The integration of fluorine atoms further enhances its electronic properties by fine-tuning its energy levels.

From an environmental standpoint, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. Furthermore, studies are being conducted to assess the biodegradability and eco-friendliness of this compound when used in various applications.

In conclusion, 8-fluoro-3-(4-fluorophenyl)-5-(2-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research in drug discovery and materials science. As advancements in synthetic chemistry continue to evolve, it is anticipated that this compound will play an increasingly significant role in both academic research and industrial applications.